Cas no 123437-24-1 (Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-8-(2-methylpropyl)-)

Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-8-(2-methylpropyl)- structure
123437-24-1 structure
Product Name:Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-8-(2-methylpropyl)-
CAS No:123437-24-1
MF:C23H23N3O3
MW:389.447025537491
CID:104132
PubChem ID:136188306
Update Time:2025-04-18

Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-8-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-8-(2-methylpropyl)-
    • COELENTERAZIN IP
    • Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-8-(2-methylpro...
    • Imidazo[1,2-a]pyrazin-3(7H)-one, 6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-8-(2-methylpropyl)-
    • 2-(4-Hydroxybenzyl)-6-(4-hydroxyphenyl)-8-isobutylimidazo[1,2-a]pyrazin-3(7H)-one
    • SCHEMBL19474906
    • 123437-24-1
    • 6-(4-hydroxyphenyl)-2-[(4-hydroxyphenyl)methyl]-8-(2-methylpropyl)imidazo[1,2-a]pyrazin-3-ol
    • IMIDAZO[1,2-A]PYRAZIN-3(7H)-ONE, 6-(4-HYDROXYPHENYL)-2-[(4-HYDROXYPHENYL)METHYL]-8-(2-METHYLPROPYL)-
    • DB-276723
    • Inchi: 1S/C23H23N3O3/c1-14(2)11-19-22-25-20(12-15-3-7-17(27)8-4-15)23(29)26(22)13-21(24-19)16-5-9-18(28)10-6-16/h3-10,13-14,27-29H,11-12H2,1-2H3
    • InChI Key: LEHROKGQGAHTOM-UHFFFAOYSA-N
    • SMILES: OC1=C(CC2C=CC(=CC=2)O)N=C2C(CC(C)C)=NC(C3C=CC(=CC=3)O)=CN21

Computed Properties

  • Exact Mass: 388.16626
  • Monoisotopic Mass: 389.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 85.2A^2

Experimental Properties

  • PSA: 87.72
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